4-(4-fluorophenyl)-1,2,3,4-tetrahydroquinoxalin-2-one
Overview
Description
Chemical Reactions Analysis
The chemical reactions involving “4-(4-fluorophenyl)-1,2,3,4-tetrahydroquinoxalin-2-one” would likely depend on its specific structure and the conditions under which the reactions occur .
Physical And Chemical Properties Analysis
The physical and chemical properties of “4-(4-fluorophenyl)-1,2,3,4-tetrahydroquinoxalin-2-one” would be determined by its specific molecular structure . These properties could include its melting point, boiling point, solubility, and stability under various conditions.
Mechanism of Action
Safety and Hazards
Future Directions
The future directions for research on “4-(4-fluorophenyl)-1,2,3,4-tetrahydroquinoxalin-2-one” would likely depend on its potential applications. For instance, if it has pharmaceutical potential, future research could focus on optimizing its synthesis, improving its efficacy, and assessing its safety .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(4-fluorophenyl)-1,2,3,4-tetrahydroquinoxalin-2-one involves the condensation of 4-fluoroaniline with cyclohexanone followed by cyclization and reduction.", "Starting Materials": [ "4-fluoroaniline", "cyclohexanone", "sodium borohydride", "acetic acid", "sodium hydroxide", "ethanol" ], "Reaction": [ "4-fluoroaniline is reacted with cyclohexanone in the presence of acetic acid to form 4-(4-fluorophenyl)cyclohexanone.", "4-(4-fluorophenyl)cyclohexanone is then cyclized with sodium hydroxide to form 4-(4-fluorophenyl)-1,2,3,4-tetrahydroquinoxalin-2-one.", "Finally, the tetrahydroquinoxalin-2-one is reduced with sodium borohydride in ethanol to yield the desired product, 4-(4-fluorophenyl)-1,2,3,4-tetrahydroquinoxalin-2-one." ] } | |
CAS RN |
1892512-45-6 |
Product Name |
4-(4-fluorophenyl)-1,2,3,4-tetrahydroquinoxalin-2-one |
Molecular Formula |
C14H11FN2O |
Molecular Weight |
242.2 |
Purity |
95 |
Origin of Product |
United States |
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![4,4,4-trifluoro-1-[4-(propan-2-yl)phenyl]butane-1,3-dione](/img/structure/B6163586.png)